Cas no 1272898-17-5 (5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• CAS No: 1272898-17-5
• MF: C₁₂H₁₂FN₃O
• MW: 233.241585731506
• CID: 5187946
• Update Time: 2025-06-10

5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• 5-(2-Fluoro-phenyl)-3-pyrrolidin-2-yl-[1,2,4]oxadiazole

• Inchi： 1S/C12H12FN3O/c13-9-5-2-1-4-8(9)12-15-11(16-17-12)10-6-3-7-14-10/h1-2,4-5,10,14H,3,6-7H2
• InChI Key： BFMJKCXOJOFISB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC(C2CCCN2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 51

Additional information on 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole

Introduction to 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole (CAS No. 1272898-17-5)

5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the oxadiazole class, which is known for its broad spectrum of applications in medicinal chemistry. The presence of a fluorophenyl group and a pyrrolidin-2-yl substituent in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation.

The chemical formula of 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole is C₁₃H₁₁FN₂O₂, and its molecular weight is approximately 253.27 g/mol. The compound exhibits a high degree of stability under standard conditions, which makes it suitable for various synthetic applications. Its structural framework consists of an oxadiazole core, which is a five-membered ring containing two oxygen atoms and one nitrogen atom. This core structure is flanked by the fluorophenyl group at the 5-position and the pyrrolidin-2-yl group at the 3-position.

In recent years, there has been growing interest in oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. The fluorophenyl moiety is particularly noteworthy as fluorine substitution can significantly influence the metabolic stability and binding affinity of a molecule. This property has been leveraged in the development of numerous drug candidates, where fluorinated aromatic rings enhance pharmacokinetic profiles. Similarly, the pyrrolidin-2-yl group contributes to the compound's solubility and bioavailability, making it more amenable to formulation into pharmaceutical products.

One of the most compelling aspects of 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that oxadiazole derivatives can interact with biological targets such as kinases and transcription factors, leading to modulation of cellular pathways involved in disease progression.

The synthesis of 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorophenyl group typically involves halogenation and subsequent nucleophilic substitution reactions, while the attachment of the pyrrolidin-2-yl moiety often requires cyclization or condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this class of compounds.

Recent research has highlighted the pharmacological significance of 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole by demonstrating its interaction with specific enzymes and receptors. For example, studies indicate that this compound may inhibit the activity of certain kinases that are overexpressed in cancer cells. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings underscore the importance of structural modifications in optimizing drug-like properties and therapeutic efficacy.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The unique combination of substituents in 5-(2-Fluorophenyl)-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole makes it a valuable scaffold for further derivatization. By systematically altering functional groups or introducing new moieties, researchers can fine-tune the pharmacological profile to meet specific therapeutic needs.

In conclusion,5-(2-fluorophenyl)-3-(pyrrolidin - ily ) - 1 , 24 - ox ad ia z ol e ( CAS No .1272898 -17 - 5 ) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential biological activities . Its synthesis , mechanistic insights , and therapeutic implications continue to be areas of active investigation . As our understanding of drug design evolves , compounds like this are likely to play a crucial role in developing next-generation pharmaceuticals .